2-(2,4-dimethylphenoxy)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C13H15N3O2S/c1-8-4-5-11(9(2)6-8)18-7-12(17)14-13-16-15-10(3)19-13/h4-6H,7H2,1-3H3,(H,14,16,17)
• InChI Key: XUZWXYIREXHLIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=NN=C(S2)C)C
• Molecular Formula: C13H15N3O2S
• Molecular Weight: 277.34 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "2-(2,4-dimethylphenoxy)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide" involves several key steps, including carbodiimide condensation and reactions with various reagents to introduce the thiadiazole and phenoxy groups. For instance, novel derivatives have been prepared using 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride and N-hydroxybenzotrizole condensation catalysis, showcasing the compound's complex synthetic route (Yu et al., 2014).

Molecular Structure Analysis

The molecular structure of related compounds has been established through various spectroscopic techniques, including IR, NMR, and X-ray crystallography. For example, the structure of a derivative was confirmed by elemental analysis, IR, NMR, Mass, and X-ray crystallographic studies, highlighting the importance of these techniques in elucidating the compound's structure (Gautam et al., 2013).

Chemical Reactions and Properties

Chemical reactions involving "2-(2,4-dimethylphenoxy)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide" and its derivatives include various condensation reactions, acylation, and interactions with nucleophiles. The reactivity of these compounds under different conditions reveals their chemical versatility and potential for further functionalization (Caram et al., 2003).

Physical Properties Analysis

The physical properties, such as melting points, solubility, and crystal structure, of compounds within this chemical class have been studied using techniques like X-ray crystallography. These studies provide insight into the compounds' stability and behavior in different environments (Zhang, 2009).

Chemical Properties Analysis

The chemical properties, including reactivity, pKa values, and interactions with other chemical entities, have been extensively studied. For instance, the pKa determination of derivatives has been conducted via UV spectroscopic studies, offering valuable information on the compounds' acid-base behavior (Duran & Canbaz, 2013).

Scientific Research Applications

Synthesis and Chemical Analysis

The compound 2-(2,4-dimethylphenoxy)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide, and similar thiadiazole derivatives, are often synthesized through condensation reactions promoted by carbodiimide condensation. These compounds are typically characterized using spectroscopic techniques such as IR, 1H NMR, and elemental analyses to confirm their structure. The synthesis process involves key steps that allow for the introduction of various substituents, enabling the exploration of a wide range of biological activities and chemical properties (Yu et al., 2014).

Biological Activities

Thiadiazole derivatives exhibit significant biological activities, including anti-inflammatory and analgesic properties. Studies have shown that these compounds can produce substantial in vitro anti-inflammatory activity, comparing favorably with established drugs like ibuprofen. This suggests their potential utility in designing new therapeutic agents with specific action mechanisms (Shkair et al., 2016). Moreover, the synthesis of thiadiazole and thiazole derivatives has been linked to anticancer activities, with some compounds demonstrating reasonable activity against various cancer cell lines, highlighting their potential as anticancer agents (Duran & Demirayak, 2012).

Pharmaceutical Applications

The acidity constants (pKa values) of thiadiazole derivatives are critical for their pharmaceutical applications, influencing their absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for drug design, as they affect the drug's bioavailability and effectiveness. Studies have determined the pKa values of various thiadiazole derivatives, providing valuable insights for pharmaceutical development (Duran & Canbaz, 2013).

Anticancer Potential

Research into thiadiazole derivatives has also focused on their anticancer potential, with several compounds exhibiting significant activity against cancer cell lines. These findings underscore the importance of thiadiazole derivatives in the development of new anticancer therapies, offering a promising avenue for future research and drug development (Ekrek et al., 2022).